Cas no 23122-65-8 (Methyl 3,4-dibromothiophene-2-carboxylate)

• Product Name: Methyl 3,4-dibromothiophene-2-carboxylate
• CAS No: 23122-65-8
• MF: C₆H₄Br₂O₂S
• MW: 299.967759132385
• CID: 4817317
• PubChem ID: 75466194
• Update Time: 2025-06-13

Methyl 3,4-dibromothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-dibromothiophene-2-carboxylate
• J3.510.219A
• 3,4-Dibromothiophene-2-carboxylic acid methyl ester

• Inchi： 1S/C6H4Br2O2S/c1-10-6(9)5-4(8)3(7)2-11-5/h2H,1H3
• InChI Key： KLDPHXSWZSAPOY-UHFFFAOYSA-N
• SMILES： BrC1C(=CSC=1C(=O)OC)Br

Computed Properties

• Exact Mass: 299.82783g/mol
• Monoisotopic Mass: 297.82988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5

Additional information on Methyl 3,4-dibromothiophene-2-carboxylate

Methyl 3,4-dibromothiophene-2-carboxylate (CAS 23122-65-8): A Versatile Building Block in Organic Synthesis

Methyl 3,4-dibromothiophene-2-carboxylate (CAS 23122-65-8) is a highly valuable heterocyclic compound that has gained significant attention in modern organic chemistry. This brominated thiophene derivative serves as a crucial intermediate in the synthesis of various pharmaceutical compounds, organic electronic materials, and agrochemicals. Its unique molecular structure, featuring both electron-withdrawing carboxylate and bromine substituents, makes it particularly useful for cross-coupling reactions and polymer synthesis.

The growing interest in thiophene-based compounds like Methyl 3,4-dibromothiophene-2-carboxylate stems from their remarkable applications in organic photovoltaics and OLED technology. Researchers are actively exploring its potential in developing more efficient solar cell materials, as thiophene derivatives are known for their excellent charge transport properties. The compound's high reactivity at the brominated positions allows for precise molecular engineering, making it a favorite among chemists working on conjugated polymers for electronic applications.

In pharmaceutical research, Methyl 3,4-dibromothiophene-2-carboxylate CAS 23122-65-8 serves as a key precursor for various biologically active molecules. Its structural features enable the synthesis of compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted its utility in creating small molecule inhibitors targeting specific enzymes, addressing the growing need for precision medicine approaches in drug development.

The synthesis and applications of 3,4-dibromothiophene derivatives have become particularly relevant in the context of green chemistry initiatives. Scientists are developing more sustainable methods to produce and utilize this compound, focusing on atom economy and reduced waste generation. The compound's versatility in metal-catalyzed coupling reactions aligns well with current trends toward catalyst optimization and reaction efficiency in industrial chemistry.

From a commercial perspective, the demand for Methyl 3,4-dibromothiophene-2-carboxylate has been steadily increasing, particularly in regions with strong pharmaceutical and electronics manufacturing sectors. Suppliers are responding to this demand by improving production scalability while maintaining high purity standards. The compound's storage stability and handling characteristics make it a practical choice for both research laboratories and industrial-scale applications.

Analytical characterization of Methyl 3,4-dibromothiophene-2-carboxylate CAS 23122-65-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for sensitive applications like drug discovery and material science. Recent advancements in analytical chemistry have enabled more precise quality control measures for this and similar heteroaromatic compounds.

The future outlook for Methyl 3,4-dibromothiophene-2-carboxylate appears promising, with ongoing research exploring novel applications in energy storage systems and biodegradable materials. As the scientific community continues to investigate sustainable chemistry solutions, this compound's role as a molecular building block is likely to expand further. Its compatibility with emerging click chemistry approaches and bioorthogonal reactions positions it as a valuable tool for next-generation chemical synthesis.

For researchers and manufacturers working with Methyl 3,4-dibromothiophene-2-carboxylate, understanding its structure-activity relationships and reactivity patterns remains crucial. The compound's regioselective reactivity offers numerous possibilities for molecular diversification, making it an essential component in the toolkit of synthetic chemists. As interest grows in functional materials and targeted therapeutics, the importance of this brominated thiophene ester is expected to increase correspondingly.